![molecular formula C12H10FNO4 B2632824 4-[(3-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid CAS No. 934063-54-4](/img/structure/B2632824.png)
4-[(3-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
Description
“4-[(3-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid” is a chemical compound with the CAS Number 934063-54-4 . It is a versatile material used in scientific research. Its unique structure allows for diverse applications, such as drug development, molecular biology studies, and synthesis of novel compounds.
Molecular Structure Analysis
The molecular weight of this compound is 251.21 . The InChI code is 1S/C12H10FNO4/c1-7-10(11(12(15)16)14-18-7)6-17-9-4-2-3-8(13)5-9/h2-5H,6H2,1H3,(H,15,16) .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound’s storage temperature is at room temperature .
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
Isoxazole moieties are prevalent in many commercially available drugs. Researchers have explored metal-free synthetic routes for isoxazole synthesis to overcome the limitations associated with metal-catalyzed reactions (e.g., high costs, toxicity, waste generation). These strategies aim to provide eco-friendly alternatives for drug development . The compound’s unique structure could potentially serve as a scaffold for novel drug candidates.
Herbicide Development
In the realm of herbicides, the trifluoromethyl phenyl group plays a crucial role. For instance, the compound 4-[(3-Trifluoromethylphenyl)oxy]-6-methylisoxazole (Figure 1) exhibited good herbicidal activity. Understanding the structure-activity relationships of isoxazoles can guide the design of effective herbicides .
!Figure 1
Biological Studies and Cytotoxicity
Researchers have synthesized various derivatives of isoxazoles, including (E)-3,5-dimethyl-4-(R-phenyldiazenyl)isoxazole . These compounds have been evaluated for their biological activities, such as cytotoxic effects. Yield optimization and recrystallization methods have been explored to enhance their potential applications .
Chemoenzymatic Synthesis
The compound (2R)-2-[4-(4-Cyano-2-fluorophenoxy)phenoxy]butylpropanoate (cyhalofop-butyl) was synthesized via a chemoenzymatic route using Candida antarctica lipase B (Novozym 435). Such approaches offer efficient ways to access isoxazole derivatives with specific functional groups .
properties
IUPAC Name |
4-[(3-fluorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO4/c1-7-10(11(12(15)16)14-18-7)6-17-9-4-2-3-8(13)5-9/h2-5H,6H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMHQPJCBOQTBGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C(=O)O)COC2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid | |
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